Cas no 1279208-60-4 (5-(tert-Butylamino-methyl)-pyrimidin-2-ylamine)

• Product Name: 5-(tert-Butylamino-methyl)-pyrimidin-2-ylamine
• CAS No: 1279208-60-4
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5158595
• Update Time: 2023-08-24

5-(tert-Butylamino-methyl)-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butylamino)methyl)pyrimidin-2-amine
• SB55844
• 5-(tert-Butylamino-methyl)-pyrimidin-2-ylamine

• Inchi： 1S/C9H16N4/c1-9(2,3)13-6-7-4-11-8(10)12-5-7/h4-5,13H,6H2,1-3H3,(H2,10,11,12)
• InChI Key： KVGLHKRFDIQDMQ-UHFFFAOYSA-N
• SMILES： N(CC1=CN=C(N)N=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8